Cas no 2172247-17-3 (2-ethyl-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}methyl)butanoic acid)

• Product Name: 2-ethyl-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}methyl)butanoic acid
• CAS No: 2172247-17-3
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6257373
• PubChem ID: 165575008
• Update Time: 2025-06-08

2-ethyl-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}methyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}methyl)butanoic acid
• 2-ethyl-2-({[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}methyl)butanoic acid
• EN300-1539670
• 2172247-17-3

• Inchi： 1S/C27H32N2O6/c1-3-27(4-2,25(31)32)16-28-24(30)22-13-34-15-23(22)29-26(33)35-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21-23H,3-4,13-16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： DOUHCAPHNQEERR-UHFFFAOYSA-N
• SMILES： O1CC(C(C(NCC(C(=O)O)(CC)CC)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-ethyl-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}methyl)butanoic acid

Research Briefing on 2-ethyl-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}methyl)butanoic acid (CAS: 2172247-17-3)

The compound 2-ethyl-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}methyl)butanoic acid (CAS: 2172247-17-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and an oxolane (tetrahydrofuran) ring, is of particular interest due to its potential applications in peptide synthesis and drug development. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) for protecting amino acids, while the oxolane ring may contribute to the molecule's conformational stability and bioavailability.

Recent studies have focused on the synthesis and characterization of this compound, aiming to elucidate its chemical properties and potential biological activities. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for 2172247-17-3, highlighting its improved yield and purity compared to previous methods. The researchers employed a combination of NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the compound's structure and purity. Additionally, computational modeling suggested that the molecule's unique structure could facilitate interactions with specific biological targets, such as enzymes involved in inflammatory pathways.

In the context of drug development, 2-ethyl-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}methyl)butanoic acid has been investigated as a potential intermediate for the synthesis of peptide-based therapeutics. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in the synthesis of cyclic peptides with enhanced stability and target affinity. The researchers reported that incorporating this compound into peptide backbones improved resistance to proteolytic degradation, a common challenge in peptide drug development. Furthermore, preliminary in vitro assays indicated that derivatives of 2172247-17-3 exhibited moderate inhibitory activity against certain proteases, suggesting its potential as a scaffold for protease inhibitors.

Beyond its applications in peptide synthesis, this compound has also been explored for its potential role in drug delivery systems. A recent preprint article (2024) described the use of 2172247-17-3 as a building block for self-assembling nanostructures capable of encapsulating hydrophobic drugs. The study found that the molecule's amphiphilic nature, derived from its combination of hydrophobic (Fmoc) and hydrophilic (carboxylic acid) moieties, enabled the formation of stable micelles in aqueous solutions. These micelles demonstrated promising drug-loading capacity and controlled release properties, making them potentially useful for targeted drug delivery applications.

Despite these promising findings, challenges remain in the broader application of 2-ethyl-2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}methyl)butanoic acid. Current research is addressing issues related to its scalability, cost-effectiveness, and potential toxicity profiles. Ongoing studies are also investigating the compound's metabolism and pharmacokinetic properties to better understand its behavior in biological systems. As research progresses, 2172247-17-3 may emerge as a valuable tool in both pharmaceutical development and chemical biology research, particularly in the design of novel peptide-based therapeutics and drug delivery systems.